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Compound of Interest

Compound Name: Oxazole-2-carbaldehyde

Cat. No.: B1317516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties, synthesis, and potential biological relevance of oxazole-2-carbaldehyde. This

document is intended to serve as a valuable resource, summarizing key data, detailing

experimental methodologies, and visualizing complex chemical and biological processes.

Core Physical and Chemical Properties
Oxazole-2-carbaldehyde is a heterocyclic aldehyde with the molecular formula C₄H₃NO₂.[1]

Its structure, featuring an oxazole ring substituted with a carbaldehyde group at the 2-position,

imparts it with unique reactivity and makes it a valuable intermediate in organic synthesis.

Physicochemical Data
A summary of the key physical and chemical properties of oxazole-2-carbaldehyde is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Weight 97.07 g/mol [1]

Boiling Point 182.5 ± 23.0 °C (Predicted) [2]

Density 1.258 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in water. Miscible with

polar aprotic solvents (e.g.,

Dichloromethane).

[3][4]

Appearance Light brown liquid [5]

pKa (of conjugate acid) -1.86 ± 0.10 (Predicted) [2]

Synthesis of Oxazole-2-carbaldehyde and its
Derivatives
The synthesis of the oxazole ring is a cornerstone of heterocyclic chemistry, with several

named reactions providing versatile routes to this scaffold. These methods are crucial for

accessing oxazole-2-carbaldehyde and its derivatives for further study and application.

Key Synthetic Methodologies
Several classical and modern methods are employed for the synthesis of oxazoles. The choice

of method often depends on the desired substitution pattern and the availability of starting

materials.

Robinson-Gabriel Synthesis: This method involves the dehydration of 2-acylamino-ketones

to form oxazoles.[6][7]

Fischer Oxazole Synthesis: This synthesis utilizes the reaction of a cyanohydrin with an

aldehyde in the presence of anhydrous hydrochloric acid.[3]

Van Leusen Oxazole Synthesis: A versatile method that allows for the preparation of

oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubs.acs.org/doi/10.1021/jo00953a028
https://discovery.dundee.ac.uk/ws/portalfiles/portal/145965567/bcj-2024-0425.pdf
https://discovery.dundee.ac.uk/ws/portalfiles/portal/145965567/bcj-2024-0425.pdf
https://en.wikipedia.org/wiki/Fischer_oxazole_synthesis
https://www.organic-chemistry.org/namedreactions/van-leusen-oxazole-synthesis.shtm
https://synarchive.com/named-reactions/robinson-gabriel-synthesis
https://discovery.dundee.ac.uk/ws/portalfiles/portal/145965567/bcj-2024-0425.pdf
https://www.benchchem.com/product/b1317516?utm_src=pdf-body
https://www.benchchem.com/product/b1317516?utm_src=pdf-body
https://en.wikipedia.org/wiki/Robinson%E2%80%93Gabriel_synthesis
https://en.wikipedia.org/wiki/Van_Leusen_reaction
https://en.wikipedia.org/wiki/Fischer_oxazole_synthesis
https://synarchive.com/named-reactions/robinson-gabriel-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below are diagrams illustrating the logical workflow and reaction mechanism for the Van

Leusen oxazole synthesis.
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Van Leusen Synthesis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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